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Compound of Interest

Compound Name: DGY-09-192

Cat. No.: B10827688

For researchers, scientists, and drug development professionals, the proper handling and
disposal of potent, targeted compounds like DGY-09-192 are paramount for ensuring
laboratory safety and environmental compliance. This guide provides a comprehensive
operational and disposal plan for DGY-09-192, a bivalent degrader designed to target
Fibroblast Growth Factor Receptors 1 and 2 (FGFR1/2).

Safety and Handling Precautions

Before disposal, it is critical to understand the nature of DGY-09-192. While the Safety Data
Sheet (SDS) from at least one supplier states that it is not classified as a hazardous substance
or mixture, its potent biological activity as a PROTAC (Proteolysis Targeting Chimera)
necessitates careful handling.[1] PROTACs are designed to hijack the cell's natural protein
disposal system, making them highly active molecules even at low concentrations.[2][3][4]

Core principles for handling:

o Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including
safety goggles, a lab coat, and chemical-resistant gloves.

o Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid
inhalation of the solid powder or aerosols from solutions.[1]

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental
contact, flush the affected area with copious amounts of water.[1]
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o Spill Management: In the event of a spill, absorb solutions with an inert material (e.g.,

diatomite) and decontaminate surfaces with alcohol. Collect all contaminated materials for

disposal as hazardous waste.[1]

Quantitative Data Summary

The following table summarizes the key quantitative and physical properties of DGY-09-192,

compiled from various chemical suppliers.

Property

Value

Source(s)

CAS Number

2504949-52-2

MedChemExpress, DC
Chemicals[1][5]

Molecular Formula

Ca9H59CI2N1107S

MedChemExpress, DC
Chemicals[1][5]

MedChemExpress, DC

Molecular Weight 1017.03 g/mol )
Chemicals[1][5]

Appearance Solid powder Probechem][3]

Solubility 10 mM in DMSO Probechem][3]

Storage (Solid)

-20°C for up to 3 years

MedChemExpress|[1]

Storage (In Solvent)

-80°C for up to 6 months

MedChemExpress, DC
Chemicals[1][5]

FGFR1 Degradation (DCso)

4.35 nM

MedChemExpress|[2]

FGFR2 Degradation (DCso)

70 nM

MedChemExpress|[2]

Step-by-Step Disposal Procedures

Due to its potent biological mechanism, all waste contaminated with DGY-09-192 should be

treated as hazardous chemical waste. Consult your institution's Environmental Health and

Safety (EHS) department for specific local regulations.

1. Waste Segregation:
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» Designate separate, clearly labeled waste containers for solid and liquid waste contaminated
with DGY-09-192.

o Solid Waste: Includes contaminated gloves, pipette tips, vials, absorbent paper, and any
unused solid DGY-09-192.

e Liquid Waste: Includes unused stock solutions, cell culture media containing the compound,
and solvent rinses from contaminated glassware.

2. Waste Collection and Labeling:
e Solid Waste: Collect in a leak-proof container lined with a heavy-duty plastic bag.

e Liquid Waste: Collect in a sealed, shatter-resistant container. Do not mix with other waste
streams unless permitted by your EHS office.

e Labeling: All containers must be labeled with "Hazardous Waste," the full chemical name
"DGY-09-192," the approximate concentration, and the date of accumulation.

3. Storage and Final Disposal:

o Store waste containers in a designated, secure satellite accumulation area within the
laboratory.

e Once the containers are full, or according to your institution's guidelines, arrange for pickup
by the EHS department.

o The required method of disposal for potent, biologically active compounds is typically high-
temperature incineration by an approved waste management facility.

Experimental Protocols

Protocol for Preparation of a 10 mM Stock Solution in
DMSO

This protocol details the steps to prepare a standard stock solution for use in cell-based
assays.
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Materials:

DGY-09-192 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)
Calibrated analytical balance
Microcentrifuge tubes or amber glass vials
Vortex mixer

Pipettors and sterile tips

Procedure:

Allow the vial of solid DGY-09-192 to equilibrate to room temperature for at least one hour
before opening to prevent condensation.[5]

In a chemical fume hood, weigh out the desired amount of DGY-09-192 (e.g., 1.017 mg) into
a sterile microcentrifuge tube.

Calculate the required volume of DMSO to achieve a 10 mM concentration. (For 1.017 mg of
DGY-09-192, this would be 100 pL).

o Volume (pL) = [Mass (mg) / Molecular Weight ( g/mol )] x 1,000,000 / Concentration (mM)

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
solid.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to avoid
repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.
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o Store the aliquots at -20°C or -80°C for long-term stability.[1][5]

Mandatory Visualization

The following diagram illustrates the mechanism of action for DGY-09-192 as a PROTAC,
inducing the degradation of target proteins FGFR1 and FGFR2.
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Caption: Mechanism of DGY-09-192 inducing ubiquitination and proteasomal degradation of
FGFR1/2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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